Cas no 41821-51-6 (Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1))
41821-51-6 structure
Product Name:Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1)
CAS No:41821-51-6
MF:C14H22ClNS
MW:271.849181652069
CID:332814
PubChem ID:3038686
Update Time:2025-04-19
Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1)
- 1-(3-phenylsulfanylpropyl)piperidine,hydrochloride
- 1-(3-(Phenylthio)propyl)piperidine hydrochloride
- AC1MI5CR
- CV-939
- LS-115934
- NSC 510233
- NSC-510233
- Piperidine, 1-(3-(phenylthio)propyl)-, monohydrochloride
- 41821-51-6
- PIPERIDINE, 1-(3-(PHENYLTHIO)PROPYL)-, HYDROCHLORIDE (1:1)
- DTXSID70194627
- 27QZ9KFT65
- NSC510233
- UNII-27QZ9KFT65
- 1-(3-phenylsulfanylpropyl)piperidine;hydrochloride
-
- Inchi: 1S/C14H21NS.ClH/c1-3-8-14(9-4-1)16-13-7-12-15-10-5-2-6-11-15;/h1,3-4,8-9H,2,5-7,10-13H2;1H
- InChI Key: NJOKBCHXXCJDCX-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC=CC=1)CCCN1CCCCC1
Computed Properties
- Exact Mass: 271.11600
- Monoisotopic Mass: 271.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.5Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 350.4°C at 760 mmHg
- Flash Point: 165.7°C
- Refractive Index: 1.573
- PSA: 28.54000
- LogP: 4.39460
Piperidine,1-[3-(phenylthio)propyl]-, hydrochloride (1:1) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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